3-Methoxy-N-(phenyl(pyridin-4-yl)methyl)propan-1-amine

• Molecular Formula: C16H20N2O
• Molecular Weight: 256.34 g/mol
• IUPAC Name: 3-methoxy-N-[phenyl(pyridin-4-yl)methyl]propan-1-amine
• InChI: InChI=1S/C16H20N2O/c1-19-13-5-10-18-16(14-6-3-2-4-7-14)15-8-11-17-12-9-15/h2-4,6-9,11-12,16,18H,5,10,13H2,1H3
• InChI Key: JVNAQQVGWZENIE-UHFFFAOYSA-N
• Canonical SMILES: COCCCNC(C1=CC=CC=C1)C2=CC=NC=C2

Description

3-Methoxy-N-(phenyl(pyridin-4-yl)methyl)propan-1-amine is a tertiary amine featuring a methoxy-substituted propan-1-amine backbone and a phenyl-pyridinylmethyl group. The pyridine moiety may contribute to hydrogen bonding or π-π stacking interactions, making it relevant in medicinal chemistry or materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Methoxy-N-(phenyl(pyridin-4-yl)methyl)propan-1-amine typically involves multi-step organic reactions. One common method starts with the reaction of 4-pyridinecarboxaldehyde with phenylmagnesium bromide to form a phenylpyridinylmethanol intermediate. This intermediate is then subjected to a reductive amination reaction with 3-methoxypropan-1-amine in the presence of a reducing agent such as sodium triacetoxyborohydride .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure consistent quality and yield. The reaction conditions are carefully controlled to maximize the efficiency and minimize the production of by-products.

Chemical Reactions Analysis

Types of Reactions

3-Methoxy-N-(phenyl(pyridin-4-yl)methyl)propan-1-amine can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a corresponding aldehyde or carboxylic acid.

Reduction: The nitro group, if present, can be reduced to an amine.

Substitution: The methoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or hydrogen gas (H₂) in the presence of a palladium catalyst are used.

Substitution: Nucleophiles like sodium methoxide (NaOMe) or sodium ethoxide (NaOEt) can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the methoxy group can yield a carboxylic acid, while reduction of a nitro group can yield an amine.

Scientific Research Applications

3-Methoxy-N-(phenyl(pyridin-4-yl)methyl)propan-1-amine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 3-Methoxy-N-(phenyl(pyridin-4-yl)methyl)propan-1-amine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. For example, it may inhibit the activity of certain enzymes involved in disease pathways, thereby exerting its therapeutic effects. The exact molecular targets and pathways depend on the specific application and are the subject of ongoing research .

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Key Structural Features and Variations

Methoxy vs. Ethoxy Substitutions 3-Ethoxy-N-(phenyl(pyridin-4-yl)methyl)propan-1-amine (CAS: 1806390-89-5) replaces the methoxy group with ethoxy. This increases molecular weight (269.37 g/mol vs. However, its discontinued status suggests challenges in development, possibly due to toxicity or poor bioavailability .

Triethoxysilyl Functionalization N-(phenyl(pyridin-4-yl)methyl)-3-(triethoxysilyl)propan-1-amine incorporates a triethoxysilyl group instead of methoxy. This modification significantly increases molecular weight (418.61 g/mol) and introduces silanol reactivity, making it suitable for surface functionalization in materials science. A synthesis yield of 76% indicates efficient coupling strategies .

Morpholino Derivatives 3-Morpholino-N-(pyridin-4-ylmethyl)propan-1-amine replaces the methoxy group with a morpholine ring. The cyclic amine enhances solubility and hydrogen-bonding capacity, reducing molecular weight (235.33 g/mol) compared to the target compound. Such derivatives are often explored for CNS activity due to improved blood-brain barrier penetration .

Simpler Pyridinyl Analogs

• 3-(Pyridin-4-yl)propan-1-amine lacks both methoxy and phenyl groups, resulting in a simpler structure (MW: 136.19 g/mol). This compound exhibits higher aqueous solubility but reduced steric bulk, limiting its utility in targeted applications .

Data Table: Comparative Analysis

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Synthesis Yield/Notes
3-Methoxy-N-(phenyl(pyridin-4-yl)methyl)propan-1-amine	C16H19N2O	255.34	Methoxy, phenyl-pyridinyl	Target compound; hypothesized via reductive amination
3-Ethoxy-N-(phenyl(pyridin-4-yl)methyl)propan-1-amine	C17H21N2O	269.37	Ethoxy	Discontinued (CAS 1806390-89-5)
N-(phenyl(pyridin-4-yl)methyl)-3-(triethoxysilyl)propan-1-amine	C22H34N2O3Si	418.61	Triethoxysilyl	76% yield; silanol reactivity for materials
3-Morpholino-N-(pyridin-4-ylmethyl)propan-1-amine	C13H21N3O	235.33	Morpholino	Lower MW; potential CNS applications
3-(Pyridin-4-yl)propan-1-amine	C8H12N2	136.19	Pyridinyl	High solubility; limited steric bulk

Research Findings and Implications

Physicochemical Properties

• Lipophilicity: Methoxy and ethoxy groups enhance lipophilicity compared to unsubstituted analogs, favoring membrane permeability but risking metabolic oxidation. The triethoxysilyl derivative’s high MW and silanol group may reduce bioavailability .
• Solubility: Morpholino and pyridinyl derivatives exhibit improved aqueous solubility due to hydrogen-bonding capacity, whereas phenyl-pyridinyl groups introduce hydrophobicity .

Biological Activity

3-Methoxy-N-(phenyl(pyridin-4-yl)methyl)propan-1-amine is a chemical compound that has garnered attention in medicinal chemistry due to its unique structural features, which include a methoxy group and a pyridinylmethyl moiety. This compound's molecular formula is $C_{15}H_{18}N_{2}O$ with a molar mass of 260.35 g/mol. Understanding its biological activity is crucial for exploring its potential therapeutic applications.

Structural Characteristics

The structure of 3-Methoxy-N-(phenyl(pyridin-4-yl)methyl)propan-1-amine facilitates interactions with various biological targets. The presence of the methoxy group and the pyridine ring may enhance its ability to interact with neurotransmitter receptors and enzymes, potentially leading to various pharmacological effects.

Biological Activity Overview

Research indicates that compounds similar to 3-Methoxy-N-(phenyl(pyridin-4-yl)methyl)propan-1-amine exhibit a range of biological activities, including:

• Antidepressant : Analogous compounds have shown efficacy in treating depression.
• Antimicrobial : Some derivatives demonstrate activity against bacterial strains, including Gram-positive and Gram-negative bacteria.
• Antitumor : Certain structural analogs have been studied for their potential in cancer therapy.

Antimicrobial Activity

A study examining various monomeric alkaloids highlighted the antimicrobial properties of compounds structurally related to 3-Methoxy-N-(phenyl(pyridin-4-yl)methyl)propan-1-amine. In particular, derivatives showed minimum inhibitory concentration (MIC) values ranging from 0.0039 to 0.025 mg/mL against pathogens such as Staphylococcus aureus and Escherichia coli .

Antidepressant Potential

Research into similar compounds suggests that modifications to the phenyl group can enhance antidepressant activity. For instance, the introduction of electron-donating groups in the para position has been linked to increased serotonin reuptake inhibition, which is a common mechanism for antidepressant drugs .

Comparative Biological Activity Table

Compound Name	Molecular Formula	Biological Activity
3-Methoxy-N-(pyridin-2-ylmethyl)propan-1-amine	C13H17N2O	Antidepressant
N-(2-Pyridinemethyl)-3-methoxypropylamine	C12H16N2O	Antimicrobial
N-(Phenylmethyl)-3-methoxypropaneamine	C15H19N	Antitumor
3-Methoxy-N-(phenyl(pyridin-4-yl)methyl)propan-1-amine	C15H18N2O	Potential Antidepressant, Antimicrobial

The exact mechanism of action for 3-Methoxy-N-(phenyl(pyridin-4-yl)methyl)propan-1-amine remains under investigation. However, it is hypothesized that its interaction with neurotransmitter systems, particularly those involving serotonin and norepinephrine, may play a significant role in its antidepressant effects. Additionally, its structural features may allow it to bind effectively to bacterial enzymes or receptors, contributing to its antimicrobial properties.